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Compound of Interest

Compound Name: NHPI-PEG2-C2-Pfp ester

Cat. No.: B10818461 Get Quote

This document provides crucial safety and logistical information for the handling, operation, and

disposal of NHPI-PEG2-C2-Pfp ester, a non-cleavable 2-unit PEG linker vital in the synthesis

of antibody-drug conjugates (ADCs).[1][2] Researchers, scientists, and drug development

professionals should adhere to these guidelines to ensure laboratory safety and maintain the

integrity of their experimental outcomes.

Personal Protective Equipment (PPE)
When handling NHPI-PEG2-C2-Pfp ester, especially in its solid form or when preparing

solutions, wearing appropriate personal protective equipment is mandatory to prevent skin and

eye contact, inhalation, and ingestion.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be chemical-resistant and

provide a complete seal

around the eyes.

Hand Protection Disposable Gloves

Chemical-resistant nitrile or

neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and wash hands thoroughly

after handling.[3]

Body Protection Laboratory Coat

A full-length laboratory coat

should be worn to protect

against splashes and spills.

Respiratory Protection Fume Hood

All handling of the solid

compound and its solutions

must be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors.[3][4]

Health and Safety Hazards
While a specific Safety Data Sheet (SDS) for NHPI-PEG2-C2-Pfp ester was not publicly

available, related compounds and general handling procedures for Pfp esters indicate the

following potential hazards. An SDS for the specific product should be requested from the

supplier and consulted before use.[1][2]
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Hazard Type Description First Aid Measures

Skin Contact May cause skin irritation.

Immediately wash the affected

area with copious amounts of

soap and water for at least 15

minutes. Remove

contaminated clothing and

seek medical attention if

irritation persists.[4]

Eye Contact
May cause serious eye

irritation.

Flush eyes immediately with

large amounts of water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids. Seek immediate

medical attention.[4]

Inhalation
May cause respiratory tract

irritation.

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4]

Ingestion Harmful if swallowed.

Do NOT induce vomiting.

Wash out the mouth with water

and seek immediate medical

attention.[5]

Handling and Storage
Proper handling and storage are critical due to the moisture-sensitive nature of Pfp esters.[1][5]
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Aspect Procedure

Storage
Store in a tightly sealed vial at -20°C with a

desiccant.[1][5]

Preparation

Before use, allow the vial to equilibrate to room

temperature for at least 60 minutes to prevent

moisture condensation upon opening.

Dissolution

Dissolve the required amount of the ester in an

anhydrous organic solvent such as

dimethylsulfoxide (DMSO) or

dimethylformamide (DMF) immediately before

use.[1][5] Do not prepare stock solutions for

long-term storage as the Pfp ester moiety

readily hydrolyzes.[1][5]

Incompatibilities

Avoid buffers containing primary amines (e.g.,

Tris or glycine) as they will compete with the

intended reaction.[1][5]

Disposal Plan
Unused reconstituted reagent should be discarded.[1][5] All waste materials, including empty

vials, contaminated gloves, and other disposable materials, should be considered chemical

waste.
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Waste Category Disposal Procedure

Unused Reagent

Dispose of as special waste in accordance with

local, state, and federal regulations. Consult

with your institution's environmental health and

safety (EHS) department for specific guidance.

Contaminated Materials

Place all contaminated disposables (e.g., pipette

tips, gloves, paper towels) in a designated and

clearly labeled chemical waste container.

Empty Containers

Rinse empty containers thoroughly with an

appropriate solvent before disposal. The rinsate

should be collected and disposed of as chemical

waste.

Experimental Workflow
The following diagram illustrates the general workflow for handling NHPI-PEG2-C2-Pfp ester in
a laboratory setting.
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Preparation

Reaction

Cleanup and Disposal

Start: Retrieve from -20°C Storage

Equilibrate Vial to Room Temperature

Min. 60 min

Don Appropriate PPE

Weigh Ester in Fume Hood

Dissolve in Anhydrous Solvent (e.g., DMSO, DMF)

Add Ester Solution to Reaction Mixture

Incubate as per Protocol

Quench Reaction (if applicable)

Dispose of Unused Reconstituted Reagent

Dispose of Contaminated Materials

Clean Glassware

Remove and Dispose of PPE

End

Click to download full resolution via product page

Caption: Workflow for handling NHPI-PEG2-C2-Pfp ester from storage to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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